Cas no 2171755-48-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171755-48-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6254634
• PubChem ID: 165579260
• Update Time: 2025-05-26

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid
• EN300-1528921
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methoxypyrrolidine-3-carboxylic acid
• 2171755-48-7

• Inchi： 1S/C26H30N2O6/c1-3-8-22(24(29)28-13-20(25(30)31)23(14-28)33-2)27-26(32)34-15-21-18-11-6-4-9-16(18)17-10-5-7-12-19(17)21/h4-7,9-12,20-23H,3,8,13-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： USVMBPTZUSKBGC-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid

Compound CAS No 2171755-48-7: 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic Acid

The compound with CAS number 2171755-48-7, known as 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery, biochemistry, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a methoxypyrrolidine moiety. The integration of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the importance of such compounds in peptide synthesis and protection strategies. The Fmoc group, in particular, is widely recognized as an excellent protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This property makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is critical. The pentanoyl chain further enhances the molecule's versatility by providing additional sites for functionalization and interaction with biological systems.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery systems. The methoxypyrrolidine moiety contributes to the molecule's solubility and bioavailability, making it a potential carrier for hydrophobic drugs. Recent research has explored its use in the development of targeted drug delivery systems, where the compound acts as a linker between the drug molecule and a targeting ligand. This approach has shown improved efficacy in delivering therapeutic agents to specific tissues or cells, reducing systemic toxicity and enhancing treatment outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the coupling of the Fmoc group to the amino acid derivative, followed by the introduction of the pentanoyl chain and methoxylation of the pyrrolidine ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its structure.

From an environmental standpoint, this compound demonstrates good biodegradability under controlled conditions, which aligns with current trends toward sustainable chemistry practices. Its degradation pathways have been studied extensively, revealing that it undergoes hydrolysis under acidic or basic conditions to yield non-toxic byproducts. This makes it a safer alternative to traditional synthetic compounds that may persist in the environment for extended periods.

In conclusion, CAS No 2171755-48-7 represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new uses for this compound, its impact on fields such as medicine, materials science, and biotechnology is expected to grow significantly.